Cas no 1877426-41-9 (2-Bromo-4-methyl-5-(methylsulfamoyl)benzoic acid)

• Product Name: 2-Bromo-4-methyl-5-(methylsulfamoyl)benzoic acid
• CAS No: 1877426-41-9
• MF: C₉H₁₀BrNO₄S
• MW: 308.149000644684
• CID: 6292237
• PubChem ID: 165795774
• Update Time: 2025-05-21

2-Bromo-4-methyl-5-(methylsulfamoyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-methyl-5-(methylsulfamoyl)benzoic acid
• 1877426-41-9
• EN300-1453398
• 2-Bromo-4-methyl-5-(methylsulfamoyl)benzoic acid

• Inchi： 1S/C9H10BrNO4S/c1-5-3-7(10)6(9(12)13)4-8(5)16(14,15)11-2/h3-4,11H,1-2H3,(H,12,13)
• InChI Key： GCRRUUWBLNSVPU-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C=C1C(=O)O)S(NC)(=O)=O

Computed Properties

• Exact Mass: 306.95139g/mol
• Monoisotopic Mass: 306.95139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 91.8Ų

Additional information on 2-Bromo-4-methyl-5-(methylsulfamoyl)benzoic acid

2-Bromo-4-methyl-5-(methylsulfamoyl)benzoic acid (CAS No. 1877426-41-9): An Overview of a Promising Compound in Medicinal Chemistry

2-Bromo-4-methyl-5-(methylsulfamoyl)benzoic acid (CAS No. 1877426-41-9) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its bromo, methyl, and methylsulfamoyl substituents, exhibits a range of biological activities that make it a valuable candidate for further research and development.

The chemical structure of 2-Bromo-4-methyl-5-(methylsulfamoyl)benzoic acid is defined by its aromatic ring with specific functional groups. The bromo substituent at the 2-position, the methyl group at the 4-position, and the methylsulfamoyl group at the 5-position collectively contribute to its distinct properties. These functional groups not only influence the compound's solubility and stability but also play a crucial role in its biological interactions.

Recent studies have highlighted the potential of 2-Bromo-4-methyl-5-(methylsulfamoyl)benzoic acid in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory properties, which can be attributed to its ability to modulate key signaling pathways involved in inflammation. For instance, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and associated tissue damage.

In addition to its anti-inflammatory effects, 2-Bromo-4-methyl-5-(methylsulfamoyl)benzoic acid has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity is believed to involve the disruption of cellular signaling pathways that are often dysregulated in cancer cells. This makes 2-Bromo-4-methyl-5-(methylsulfamoyl)benzoic acid a potential lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 2-Bromo-4-methyl-5-(methylsulfamoyl)benzoic acid have also been extensively studied. Its high lipophilicity and low molecular weight contribute to good oral bioavailability and favorable tissue distribution. These properties are essential for ensuring that the compound reaches its target site in sufficient concentrations to exert its therapeutic effects. Furthermore, the compound's metabolic stability has been evaluated, and it has been found to be relatively resistant to metabolic degradation, which is beneficial for maintaining its efficacy over extended periods.

To further explore the therapeutic potential of 2-Bromo-4-methyl-5-(methylsulfamoyl)benzoic acid, several clinical trials are currently underway. These trials aim to assess the safety, tolerability, and efficacy of the compound in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels and exhibits a favorable safety profile. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 2-Bromo-4-methyl-5-(methylsulfamoyl)benzoic acid (CAS No. 1877426-41-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.